Dechloro-Rivaroxaban-d4
Description
Dechloro-Rivaroxaban-d4 (CAS: 1132681-38-9) is a deuterium-labeled analog of the anticoagulant Rivaroxaban, a direct Factor Xa inhibitor. It is synthesized by replacing four hydrogen atoms with deuterium at specific positions on the phenyl ring of the parent compound (typically at positions 2, 3, 5, and 6) .
Properties
Molecular Formula |
C₁₉H₁₅D₄N₃O₅S |
|---|---|
Molecular Weight |
405.46 |
Synonyms |
N-[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-2-thiophenecarboxamide-d4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Physicochemical Comparison
| Compound | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Primary Application |
|---|---|---|---|---|
| Rivaroxaban | C₁₉H₁₈ClN₃O₅S | 435.88 | 366789-02-8 | Therapeutic anticoagulant |
| This compound | C₁₉H₁₄ClD₄N₃O₅S | 439.9 | 1132681-38-9 | Analytical internal standard |
| Decarbonyl Rivaroxaban-d4 | C₁₈H₁₆ClD₄N₃O₄S | 413.91 | Not available | Structural research |
Table 2: Analytical Performance
| Parameter | This compound | Rivaroxaban |
|---|---|---|
| LC-MS LOD (ng/mL) | <1 | N/A (subject compound) |
| NMR Signal Resolution | High (distinct D peaks) | Moderate (H overlaps) |
| Stability in DMSO | >24 months at -20°C | 6 months at -20°C |
Research Implications
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